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Compound of Interest

Compound Name: cis-3-Methylcyclohexanol

Cat. No.: B1605476 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for cis-3-
Methylcyclohexanol

This technical guide provides a comprehensive overview of the safety and handling information

for cis-3-Methylcyclohexanol, compiled from various Material Safety Data Sheets (MSDS)

and chemical data sources. It is intended for researchers, scientists, and professionals in drug

development who work with this compound.

Chemical Identification
Identifier Value

Chemical Name cis-3-Methylcyclohexanol

CAS Number 5454-79-5[1][2], 24965-90-0[3][4]

Molecular Formula C7H14O[1][2][5]

Molecular Weight 114.19 g/mol [1][2][6]

Synonyms

3-methyl cyclohexanol, cis; cis-3-methyl-

cyclohexanol; Cyclohexanol, 3-methyl-, (1R,3S)-

rel-[2]

Physical and Chemical Properties
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The physical and chemical properties of cis-3-Methylcyclohexanol are summarized in the

table below. Data from various sources are included to provide a comprehensive view.
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Property Value Source

Physical State Colorless viscous liquid[7][8] ICSC[7], ChemicalBook[8]

Melting Point -5.5 °C[2][7] Guidechem[2], ICSC[7]

-41 °C[6][9]
EvitaChem[6], Sigma-

Aldrich[9]

Boiling Point 163.73 °C (estimate)[2] Guidechem[2]

171 - 173 °C[6] EvitaChem[6]

162.00 to 164.00 °C @ 760.00

mm Hg[7][10]

ICSC[7], The Good Scents

Company[10]

168 °C (cis,dl)[8] ChemicalBook[8]

Density 0.911 g/cm³[2] Guidechem[2]

0.92 g/cm³ at 20 °C[6][7][9]
EvitaChem[6], ICSC[7], Sigma-

Aldrich[9]

Vapor Pressure 0.475 mmHg at 25 °C[2] Guidechem[2]

1.7 hPa at 25 °C[6][9]
EvitaChem[6], Sigma-

Aldrich[9]

Flash Point 62.8 °C[2] Guidechem[2]

70 °C[6] EvitaChem[6]

62 °C (closed cup)[7] ICSC[7]

63 °C (closed cup)[9][11] Sigma-Aldrich[9][11]

Autoignition Temperature 295 °C[6][7][9]
EvitaChem[6], ICSC[7], Sigma-

Aldrich[9]

Solubility

Practically insoluble in water;

soluble in organic solvents like

ethanol and ether.[6]

EvitaChem[6]

Refractive Index 1.4752[2] Guidechem[2]

LogP 1.55740[2] Guidechem[2]
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Hazard Identification and Toxicology
While some sources state that cis-3-Methylcyclohexanol is not considered hazardous under

the 2012 OSHA Hazard Communication Standard[3], others indicate potential hazards. It is

crucial to handle the substance with care.

Hazard Information Details

GHS Classification
Acute toxicity - Category 4, Inhalation (for 3-

Methylcyclohexanol mixture)[8][9][11].

Hazard Statements
H332: Harmful if inhaled (for 3-

Methylcyclohexanol mixture)[8][9][11].

Irritation

The substance is mildly irritating to the eyes and

skin. The vapor at high levels is irritating to the

eyes and upper respiratory tract[8].

Toxicity Data

Intramuscular LD50 (mouse) = 1,000 mg/kg (for

3-Methylcyclohexanol)[12][13]. Oral LD50 (rat) =

1660 mg/kg (for Methylcyclohexanol mixture).

Experimental Protocols
Detailed experimental protocols are generally not included in Material Safety Data Sheets.

However, some chemical properties and reactions are described.

Chemical Reactions:

Dehydration: Under acidic conditions, it can undergo dehydration to form alkenes like 3-

methylcyclohexene. This reaction typically requires a catalyst such as sulfuric acid[6].

Oxidation: The hydroxyl group can be oxidized to form ketones[6].

Esterification: It can react with carboxylic acids to yield esters[6].

The mechanism for dehydration involves the protonation of the hydroxyl group, followed by the

loss of water to form a carbocation intermediate. This intermediate can then either rearrange or

lose a proton to form an alkene[6].
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Safety and Handling Procedures
The following diagrams illustrate the recommended procedures for first aid and personal

protective equipment when handling cis-3-Methylcyclohexanol.

Exposure Route First Aid Action

Medical Attention

Inhalation Move to fresh air.
If not breathing, give artificial respiration.

Skin Contact Wash off with soap and plenty of water.

Eye Contact Rinse thoroughly with plenty of water for at least 15 minutes.

Ingestion
Rinse mouth with water.

Never give anything by mouth to an unconscious person.

Consult a Physician

Click to download full resolution via product page

Caption: First aid measures for exposure to cis-3-Methylcyclohexanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1605476?utm_src=pdf-body
https://www.benchchem.com/product/b1605476?utm_src=pdf-body-img
https://www.benchchem.com/product/b1605476?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)

Handling Practices

Handling cis-3-Methylcyclohexanol

Ensure adequate ventilation

Eye/Face Protection
(Safety glasses with side-shields, Chemical goggles)

Avoid contact with skin, eyes, and clothing

Skin Protection
(Wear appropriate protective gloves and clothing)

Respiratory Protection
(Use in a well-ventilated area.

Respirator may be needed for high vapor concentrations)

Avoid breathing vapors, mist or gas

Practice good industrial hygiene.
Wash hands after handling.

End

Safe Handling Achieved

Click to download full resolution via product page

Caption: Recommended personal protective equipment and handling workflow.

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide[1][8].

Specific Hazards: Above 62°C, explosive vapor/air mixtures may be formed[8].
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Protective Equipment: Wear a self-contained breathing apparatus for firefighting if

necessary[1].

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Evacuate personnel to safe areas. Avoid breathing vapors, mist, or gas[1].

Containment and Cleaning: Collect leaking and spilled liquid in sealable containers as far as

possible. Absorb the remaining liquid in sand or inert absorbent. Then store and dispose of

according to local regulations[8].

Storage and Disposal
Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place[3].

Disposal: The material can be disposed of by removal to a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing[8]. All waste must be handled in

accordance with local, state, and federal regulations.

This guide is based on information available in public safety documents and should be used as

a reference for safe handling practices. Always refer to the specific Safety Data Sheet provided

by the supplier for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.chemeo.com/cid/30-266-3/cis-3-Methylcyclohexanol
https://www.chemeo.com/cid/30-266-3/cis-3-Methylcyclohexanol
https://www.evitachem.com/product/evt-402582
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcyclohexanol
https://www.chemicalbook.com/msds/3-methylcyclohexanol.pdf
https://www.sigmaaldrich.com/HK/zh/product/mm/805807
https://www.sigmaaldrich.com/HK/zh/product/mm/805807
https://www.thegoodscentscompany.com/data/rw1046711.html
https://www.sigmaaldrich.com/US/en/product/mm/805807
https://www.sigmaaldrich.com/US/en/product/mm/805807
https://www.chemsrc.com/en/cas/591-23-1_516616.html
https://www.haz-map.com/Agents/10798
https://www.benchchem.com/product/b1605476#cis-3-methylcyclohexanol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1605476#cis-3-methylcyclohexanol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1605476#cis-3-methylcyclohexanol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1605476#cis-3-methylcyclohexanol-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1605476?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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